Methyl 3-[(5-bromo-2-chloropyridin-3-yl)formamido]-3-(4-methylphenyl)propanoate

• IUPAC Name: methyl 3-[(5-bromo-2-chloropyridine-3-carbonyl)amino]-3-(4-methylphenyl)propanoate
• InChI: InChI=1S/C17H16BrClN2O3/c1-10-3-5-11(6-4-10)14(8-15(22)24-2)21-17(23)13-7-12(18)9-20-16(13)19/h3-7,9,14H,8H2,1-2H3,(H,21,23)
• InChI Key: XMRHARZFJKVRRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CC(=O)OC)NC(=O)C2=C(N=CC(=C2)Br)Cl
• Molecular Formula: C17H16BrClN2O3
• Molecular Weight: 411.7 g/mol

Description

“Methyl 3-[(5-bromo-2-chloropyridin-3-yl)formamido]-3-(4-methylphenyl)propanoate” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It also has bromine and chlorine substituents, as well as a formamido group and a propanoate ester group.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and a heterocyclic ring. The exact structure would depend on the positions of these groups on the pyridine ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyridine ring, the halogen substituents, and the formamido and propanoate ester groups. Pyridine derivatives can participate in a variety of reactions, including nucleophilic substitutions and coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridine ring could contribute to basicity, while the halogen substituents could influence reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use, which is not specified. Compounds with similar structures are often used in the development of pharmaceuticals and agrochemicals.

Future Directions

The future directions for research on this compound would likely depend on its intended applications. Compounds with similar structures are often subjects of research in the fields of medicinal chemistry and materials science.